P'-geranyl 3,5,8-trihydroxy-3-methyloctanate 8-diphosphate

• Molecular Formula: C19H36O11P2
• Molecular Weight: 502.4 g/mol
• IUPAC Name: 8-[[[(2E)-3,7-dimethylocta-2,6-dienoxy]-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-3,5-dihydroxy-3-methyloctanoic acid
• InChI: InChI=1S/C19H36O11P2/c1-15(2)7-5-8-16(3)10-12-29-32(26,27)30-31(24,25)28-11-6-9-17(20)13-19(4,23)14-18(21)22/h7,10,17,20,23H,5-6,8-9,11-14H2,1-4H3,(H,21,22)(H,24,25)(H,26,27)/b16-10+
• InChI Key: FPMYZHYONYFBNX-MHWRWJLKSA-N
• Isomeric SMILES: CC(=CCC/C(=C/COP(=O)(O)OP(=O)(O)OCCCC(CC(C)(CC(=O)O)O)O)/C)C
• Canonical SMILES: CC(=CCCC(=CCOP(=O)(O)OP(=O)(O)OCCCC(CC(C)(CC(=O)O)O)O)C)C

Description

P’-geranyl 3,5,8-trihydroxy-3-methyloctanate 8-diphosphate is a synthetic organic compound known for its complex structure and significant biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of P’-geranyl 3,5,8-trihydroxy-3-methyloctanate 8-diphosphate involves multiple steps, including the formation of the geranyl group and the subsequent attachment of the diphosphate group. The reaction conditions typically require controlled temperatures and the use of specific catalysts to ensure the correct formation of the compound .

Industrial Production Methods: Industrial production of P’-geranyl 3,5,8-trihydroxy-3-methyloctanate 8-diphosphate involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of automated reactors and continuous monitoring of reaction parameters .

Chemical Reactions Analysis

Types of Reactions: P’-geranyl 3,5,8-trihydroxy-3-methyloctanate 8-diphosphate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and enhancing its biological activity .

Common Reagents and Conditions: Common reagents used in the reactions of P’-geranyl 3,5,8-trihydroxy-3-methyloctanate 8-diphosphate include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The reactions are typically carried out under controlled conditions to ensure the desired outcome .

Major Products: The major products formed from the reactions of P’-geranyl 3,5,8-trihydroxy-3-methyloctanate 8-diphosphate depend on the specific reaction conditions and reagents used.

Scientific Research Applications

P’-geranyl 3,5,8-trihydroxy-3-methyloctanate 8-diphosphate has been extensively studied for its applications in chemistry, biology, medicine, and industry. In chemistry, it is used as a precursor for synthesizing other complex molecules. In biology, it is studied for its potential role in cellular processes and signaling pathways. In medicine, it is investigated for its therapeutic potential in treating various diseases. In industry, it is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of P’-geranyl 3,5,8-trihydroxy-3-methyloctanate 8-diphosphate involves its interaction with specific molecular targets and pathways. It is known to modulate various cellular processes by binding to specific receptors and enzymes. This interaction leads to changes in cellular signaling and metabolic pathways, resulting in the compound’s biological effects .

Comparison with Similar Compounds

P’-geranyl 3,5,8-trihydroxy-3-methyloctanate 8-diphosphate is unique compared to other similar compounds due to its specific structure and biological activity. Similar compounds include geranyl diphosphate and other geranyl derivatives. P’-geranyl 3,5,8-trihydroxy-3-methyloctanate 8-diphosphate stands out due to its enhanced stability and specific interactions with molecular targets .